Cas no 2137843-58-2 (4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid)
4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-741311
- 2137843-58-2
- 4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid
- 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid
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- Inchi: 1S/C14H15NO2S/c1-8(2)12-7-18-13(15-12)11-6-10(14(16)17)5-4-9(11)3/h4-8H,1-3H3,(H,16,17)
- InChI Key: HDIISCKRDWEHFV-UHFFFAOYSA-N
- SMILES: S1C=C(C(C)C)N=C1C1C=C(C(=O)O)C=CC=1C
Computed Properties
- Exact Mass: 261.08234989g/mol
- Monoisotopic Mass: 261.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 78.4Ų
4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-741311-0.05g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 0.05g |
$948.0 | 2025-03-11 | |
| Enamine | EN300-741311-0.1g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 0.1g |
$993.0 | 2025-03-11 | |
| Enamine | EN300-741311-0.25g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 0.25g |
$1038.0 | 2025-03-11 | |
| Enamine | EN300-741311-0.5g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 0.5g |
$1084.0 | 2025-03-11 | |
| Enamine | EN300-741311-1.0g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 1.0g |
$1129.0 | 2025-03-11 | |
| Enamine | EN300-741311-2.5g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 2.5g |
$2211.0 | 2025-03-11 | |
| Enamine | EN300-741311-5.0g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 5.0g |
$3273.0 | 2025-03-11 | |
| Enamine | EN300-741311-10.0g |
4-methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid |
2137843-58-2 | 95.0% | 10.0g |
$4852.0 | 2025-03-11 |
4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid
Comprehensive Overview of 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid (CAS No. 2137843-58-2)
The compound 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid (CAS No. 2137843-58-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a benzoic acid core with a thiazole ring, a combination known for its diverse biological activities. Researchers are particularly interested in its potential applications as a small-molecule inhibitor or intermediate in drug discovery, given the rising demand for novel heterocyclic compounds in medicinal chemistry.
One of the key features of 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid is its isopropyl-substituted thiazole moiety, which enhances lipophilicity and may improve membrane permeability—a critical factor in drug bioavailability. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimal ADME (Absorption, Distribution, Metabolism, Excretion) properties. The compound’s CAS No. 2137843-58-2 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.
In the context of green chemistry, synthetic routes for 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid are being optimized to reduce hazardous byproducts. Recent publications highlight its role as a building block for biodegradable materials, addressing the growing consumer demand for sustainable alternatives. The thiazole-benzoic acid hybrid structure also shows promise in crop protection, with studies exploring its fungicidal properties against resistant pathogens.
From a commercial perspective, suppliers of CAS No. 2137843-58-2 emphasize its >95% purity, catering to GMP-compliant pharmaceutical manufacturing. Analytical techniques like HPLC and NMR are routinely employed to verify its stability, a topic frequently queried in QA/QC forums. The compound’s patent landscape reveals filings in kinase inhibition therapies, coinciding with the surge in oncology research investments.
Educational platforms discussing structure-activity relationships (SAR) often cite 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid as a case study for scaffold hopping strategies. Its modular design allows derivatization at multiple sites, making it a versatile candidate for combinatorial chemistry libraries. This adaptability resonates with open-source drug discovery initiatives, where collaborative efforts aim to accelerate hit-to-lead optimization.
In summary, 4-Methyl-3-[4-(propan-2-yl)-1,3-thiazol-2-yl]benzoic acid (CAS No. 2137843-58-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from precision medicine to sustainable agriculture—underscore its value as a research enabler in an era defined by interdisciplinary scientific challenges.
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